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Introduction

Budiodarone (also known as ATI-2042) is an investigational antiarrhythmic drug developed as
a chemical analog of amiodarone for the management of atrial fibrillation (AF).[1] Amiodarone
is highly effective but is associated with a significant side-effect profile, including toxicity to the
thyroid, lungs, and liver, largely due to its long half-life and tissue accumulation.[1]
Budiodarone was designed to retain the electrophysiological properties of amiodarone while
possessing a more favorable pharmacokinetic profile, aiming for a safer therapeutic option.[1]
[2] This document provides a detailed overview of the core preclinical research on
Budiodarone in animal models.

Mechanism of Action

Budiodarone is a multi-channel blocker, sharing the mixed ion channel electrophysiological
properties of amiodarone.[1] Its primary mechanism involves the inhibition of multiple ion
channels crucial to the cardiac action potential.[1]

o Potassium Channel Inhibition: By blocking potassium channels, Budiodarone reduces the
efflux of K+ ions during the repolarization phase, prolonging the action potential duration
(APD) and increasing the effective refractory period (ERP).[1][2]
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e Sodium Channel Inhibition: The drug blocks sodium channels, decreasing the influx of Na+
and slowing the rate of depolarization.[1][2]

e Calcium Channel Inhibition: Budiodarone also inhibits L-type calcium channels, leading to a
reduced influx of Ca2+.[1][2][3] This can decrease the force of cardiac contraction and slow
conduction through the atrioventricular (AV) node.[1]

The major metabolite of Budiodarone, ATI-2000, is considered electrophysiologically inactive.

[1]14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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